Cas no 2227914-58-9 (2-(3R)-3-aminobutyl-4,6-difluorophenol)

• Product Name: 2-(3R)-3-aminobutyl-4,6-difluorophenol
• CAS No: 2227914-58-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5750810
• PubChem ID: 165706181
• Update Time: 2025-05-22

2-(3R)-3-aminobutyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2227914-58-9
• EN300-1798585
• 2-[(3R)-3-aminobutyl]-4,6-difluorophenol
• 2-(3R)-3-aminobutyl-4,6-difluorophenol

• Inchi： 1S/C10H13F2NO/c1-6(13)2-3-7-4-8(11)5-9(12)10(7)14/h4-6,14H,2-3,13H2,1H3/t6-/m1/s1
• InChI Key： NFMGBNZZILVWJN-ZCFIWIBFSA-N
• SMILES： FC1=CC(=CC(=C1O)CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3R)-3-aminobutyl-4,6-difluorophenol

Exploring the Potential of 2-(3R)-3-aminobutyl-4,6-difluorophenol (CAS No. 2227914-58-9) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 2-(3R)-3-aminobutyl-4,6-difluorophenol (CAS No. 2227914-58-9) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorinated phenol structure and chiral aminobutyl side chain, is being investigated for its potential applications in drug discovery and development. Researchers are particularly drawn to its structural features, which may contribute to enhanced bioavailability and target selectivity – two critical factors in modern small molecule therapeutics.

The compound's difluorophenol moiety has become a focal point in recent studies, as fluorination strategies continue to gain traction in medicinal chemistry. With the pharmaceutical industry's growing emphasis on fluorine-containing drugs (which now represent about 20-30% of all FDA-approved pharmaceuticals), 2-(3R)-3-aminobutyl-4,6-difluorophenol presents intriguing possibilities for structure-activity relationship optimization. Its stereospecific (3R) configuration adds another dimension to its potential biological interactions, making it a valuable scaffold for asymmetric synthesis approaches.

Recent searches in scientific databases reveal growing interest in questions like "how does fluorination affect drug metabolism" and "what are the advantages of chiral building blocks in drug design." These queries align perfectly with the features of CAS No. 2227914-58-9. The compound's 4,6-difluoro substitution pattern may influence its metabolic stability and membrane permeability, while its aminobutyl side chain could facilitate interactions with various biological targets. These characteristics make it particularly relevant to current research trends in GPCR-targeted therapies and enzyme inhibition strategies.

From a synthetic chemistry perspective, 2-(3R)-3-aminobutyl-4,6-difluorophenol represents an interesting challenge for route development and process optimization. The incorporation of both fluorine atoms and a chiral center requires careful consideration of regioselective and stereoselective transformations. Recent advances in catalytic fluorination methods and asymmetric hydrogenation techniques may provide efficient pathways to this compound, addressing common search queries about "green chemistry approaches to fluorinated compounds."

The potential applications of CAS No. 2227914-58-9 extend across multiple therapeutic areas. Preliminary computational studies suggest that its molecular properties (including calculated LogP and polar surface area) fall within ranges typically associated with CNS-penetrant molecules. This has sparked interest in its possible utility for neurological targets, though extensive validation would be required. Additionally, the compound's hydrogen bond donor/acceptor profile makes it a candidate for exploration in protein-protein interaction modulation, a hot topic in current drug discovery circles.

Quality control and analytical characterization of 2-(3R)-3-aminobutyl-4,6-difluorophenol present their own set of interesting challenges. The presence of both fluorine atoms and a chiral center necessitates sophisticated analytical techniques. 19F NMR spectroscopy has proven particularly valuable for structural confirmation, while chiral HPLC methods are essential for ensuring enantiomeric purity. These aspects address frequently searched topics like "analytical methods for fluorinated compounds" and "chiral separation techniques."

As research into fluorinated bioactive compounds continues to expand, 2-(3R)-3-aminobutyl-4,6-difluorophenol stands out as a versatile intermediate with multiple potential applications. Its combination of fluorine substitution and chiral functionality makes it particularly relevant to current trends in precision medicine and targeted therapies. While much research remains to be done, this compound exemplifies the innovative directions being pursued in contemporary pharmaceutical development, addressing many of the key questions and challenges currently being explored in both academic and industrial settings.